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Compound of Interest

Compound Name: Vinyl bromide

Cat. No.: B7801696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety data and handling precautions for vinyl bromide, a

compound utilized in various industrial and research applications. Due to its hazardous nature,

a thorough understanding of its properties and associated risks is paramount for ensuring

laboratory and workplace safety. This document summarizes key quantitative data, outlines

detailed procedural recommendations, and provides visual aids to facilitate a comprehensive

understanding of safe handling practices.

Hazard Identification and Classification
Vinyl bromide is classified as a highly flammable gas and is recognized as a potential human

carcinogen.[1][2][3] It poses significant health risks upon exposure, primarily targeting the liver.

[3][4] The substance is also an irritant to the eyes and skin.[2]

GHS Hazard Statements:

H220: Extremely flammable gas.[5]

H280: Contains gas under pressure; may explode if heated.[1][5]

H350: May cause cancer.[1][5]

H302: Harmful if swallowed.[1][6]
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H319: Causes serious eye irritation.[1][7]

H335: May cause respiratory irritation.[1][7]

Quantitative Data Summary
The following tables provide a consolidated overview of the physical, chemical, and

toxicological properties of vinyl bromide, compiled from various safety data sheets and

scientific resources.

Table 1: Physical and Chemical Properties
Property Value References

Molecular Formula C₂H₃Br [8][9]

Molecular Weight 106.95 g/mol [8][10]

Appearance
Colorless gas or liquid with a

pleasant, pungent odor.
[2][9][10][11]

Boiling Point 15.8 °C (60.4 °F) [2][9][10]

Melting Point -137.8 °C (-216 °F) [2][10]

Flash Point < -8 °C (< 18 °F) [10][12]

Vapor Pressure 119 kPa (895 mmHg) at 20 °C [2][9][12]

Vapor Density 3.7 (Air = 1) [2][10][12]

Specific Gravity 1.49 (liquid at 20°C) [9][10]

Solubility

Insoluble in water; soluble in

ethanol, ether, acetone,

benzene, and chloroform.

[2][9]

Lower Explosive Limit (LEL) 9% [2][10][12]

Upper Explosive Limit (UEL) 15% [2][10][12]

Autoignition Temperature 530 °C (986 °F) [9]
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Table 2: Occupational Exposure Limits
Organization Limit Notes References

ACGIH TLV-TWA 0.5 ppm (2.2 mg/m³)
Suspected Human

Carcinogen (A2)
[2][13]

NIOSH REL

Reduce exposure to

the lowest feasible

concentration.

Potential occupational

carcinogen.
[10]

WorkSafe WES-TWA 0.3 ppm (1.3 mg/m³) [14]

Table 3: Toxicity Data
Route of
Exposure

Species Value Effect References

Oral Rat LD50: 500 mg/kg [4]

Inhalation Rat
Liver

angiosarcomas
[3]

Inhalation Human

Dizziness,

disorientation,

sleepiness (at

high

concentrations)

[3][4]

Experimental Protocols and Handling Precautions
Strict adherence to the following protocols is mandatory when handling vinyl bromide to

minimize exposure and mitigate risks.

Engineering Controls
Ventilation: All work with vinyl bromide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1][5] Local exhaust ventilation is crucial to

maintain concentrations below occupational exposure limits.[5]
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Closed Systems: Whenever feasible, use a closed system to handle the substance to

prevent its release into the work environment.[1][5]

Explosion-Proof Equipment: Due to its high flammability, all electrical equipment and lighting

in the vicinity must be explosion-proof.[1]

Gas Detection: Employ gas detectors to monitor for potential leaks, especially when handling

larger quantities.[5]

Personal Protective Equipment (PPE)
Respiratory Protection: For situations where engineering controls may not be sufficient, a

NIOSH-approved self-contained breathing apparatus (SCBA) or a supplied-air respirator is

required.[1]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Viton®, Butyl rubber).[6]

Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes and vapors.[6]

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

required.[1] For extensive handling, a full chemical-resistant suit may be necessary.[1]

Safe Handling and Storage
Ignition Sources: Prohibit all open flames, sparks, and smoking in areas where vinyl
bromide is handled or stored.[1] Use non-sparking tools.[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[15]

Storage: Store cylinders in a cool, dry, well-ventilated, and fireproof area, away from direct

sunlight and heat sources.[1][13] Keep containers tightly closed and store them upright.[6]

Separate from incompatible materials such as oxidants.[1][11]

Stabilization: Vinyl bromide is often supplied with an inhibitor to prevent polymerization.[11]

Store only if stabilized.[1][13]
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Emergency Procedures
Spills and Leaks

Evacuation: Immediately evacuate the area and eliminate all ignition sources.[1][5]

Ventilation: Increase ventilation to the area.

Containment: For liquid spills, use a non-combustible absorbent material to contain the spill.

Do not use water to extinguish a leaking gas fire unless the leak can be stopped safely.[12]

Personal Protection: Responders must wear appropriate PPE, including respiratory

protection.[1]

First Aid Measures
Inhalation: Move the victim to fresh air immediately.[6] If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[6]

Skin Contact: For liquid contact, which may cause frostbite, flush the affected area with

lukewarm water.[1][12] Do not remove clothing. Seek immediate medical attention.[1] For

vapor contact, wash the skin with soap and water.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do. Seek immediate medical attention.[6]

Ingestion: Ingestion is an unlikely route of exposure for a gas. If it occurs, do not induce

vomiting. Seek immediate medical attention.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or water spray for small fires.[1][12]

For large fires, use water spray or fog.[12]

Firefighter Protection: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[5]
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Hazards: Containers may explode when heated.[5] Vapors are heavier than air and may

travel to a source of ignition and flash back.[15]

Visualized Workflows and Hazard Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate key safety and

handling workflows for vinyl bromide.

Preparation Handling Storage Disposal

Assess Risks Gather PPE Verify Ventilation Transfer in HoodProceed Ground Equipment Monitor for Leaks Store in Cool, Ventilated AreaTask Complete Separate Incompatibles Secure Cylinders Follow RegulationsEnd of Lifecycle Use Licensed Contractor

Click to download full resolution via product page

Caption: Safe Handling Workflow for Vinyl Bromide.
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Caption: Hazard and First-Aid Relationship Diagram.

Conclusion
The safe handling of vinyl bromide is achievable through a combination of robust engineering

controls, appropriate personal protective equipment, and strict adherence to established safety

protocols. This guide serves as a comprehensive resource for professionals working with this

hazardous chemical, emphasizing the importance of a proactive safety culture to prevent
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accidents and protect personnel. Continuous review of safety procedures and ongoing training

are essential for maintaining a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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